Cas no 1087798-31-9 (2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate
• CAS No: 1087798-31-9
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD11099862
• CID: 4570828
• Update Time: 2025-10-18

2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(2-Ethylphenyl)carbamate
• Carbamic acid, N-(2-ethylphenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate

• MDL： MFCD11099862
• Inchi： 1S/C11H12F3NO2/c1-2-8-5-3-4-6-9(8)15-10(16)17-7-11(12,13)14/h3-6H,2,7H2,1H3,(H,15,16)
• InChI Key： UKBDJRVRMFKLDA-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=CC=C1CC

Computed Properties

• Exact Mass: 247.082
• Monoisotopic Mass: 247.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate

Professional Introduction to 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate (CAS No. 1087798-31-9)

2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087798-31-9, is a fluorinated carbamate derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound, characterized by its trifluoroethyl and ethylphenyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms in its structure imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design and development.

The structure of 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate features a carbamate functional group linked to a trifluoroethyl moiety and an ethylphenyl ring. This configuration not only contributes to its chemical reactivity but also influences its biological interactions. The fluorine atoms in the trifluoroethyl group play a pivotal role in modulating the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Such attributes are highly sought after in the pharmaceutical industry for developing drugs with improved efficacy and reduced side effects.

In recent years, fluorinated carbamates have been extensively studied due to their broad spectrum of biological activities. Research has demonstrated that these compounds can serve as versatile scaffolds for designing novel therapeutic agents targeting various diseases. The synthesis of 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate typically involves the reaction between trifluoroacetonitrile and N-(2-ethylphenyl)carbamic acid, followed by subsequent functional group transformations. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications.

One of the most compelling aspects of 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate is its potential application in the development of central nervous system (CNS) drugs. Fluorinated compounds are known to cross the blood-brain barrier more efficiently than their non-fluorinated counterparts, making them ideal candidates for treating neurological disorders. Preliminary studies have indicated that derivatives of this compound exhibit promising pharmacological effects in animal models of depression and anxiety. The ability to fine-tune its structure through medicinal chemistry approaches offers a pathway to develop highly specific and potent therapeutics.

The agrochemical sector has also recognized the significance of fluorinated carbamates like 2,2,2-trifluoroethyl N-(2-ethylphenyl)carbamate. These compounds have shown potential as advanced intermediates in the synthesis of novel pesticides with improved efficacy and environmental compatibility. The introduction of fluorine atoms enhances the stability of agrochemicals against degradation by environmental factors such as light and moisture. This stability is crucial for ensuring prolonged activity in field conditions, thereby increasing crop protection efficiency.

From a chemical biology perspective, the role of fluorine in modulating biological activity is well-documented. The electronegative nature of fluorine atoms can influence electronic distributions within molecules, leading to altered binding affinities and selectivity profiles. In the case of N-(2-ethylphenyl)carbamate derivatives, fluorination at specific positions can enhance interactions with biological targets such as enzymes and receptors. This modulation is key to developing drugs with high target specificity while minimizing off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1087798-31-9. Molecular modeling techniques allow researchers to predict the behavior of fluorinated carbamates in complex biological systems with remarkable accuracy. These predictions guide experimental design and help identify optimal structural modifications for achieving desired pharmacological outcomes. The integration of experimental data with computational insights has become indispensable in modern drug discovery pipelines.

The industrial production of trifluoroethyl N-(2-ethylphenyl)carbamate requires careful consideration of synthetic pathways to ensure scalability and cost-effectiveness. Process optimization strategies focus on minimizing waste generation while maintaining high yields and purity standards. Green chemistry principles are increasingly being adopted to develop sustainable manufacturing processes that align with global environmental regulations. Such efforts not only enhance economic viability but also contribute to reducing the ecological footprint of pharmaceutical production.

In conclusion, 1087798-31-9 represents a fascinating example of how structural modifications can lead to significant improvements in molecular properties. Its applications span across pharmaceuticals and agrochemicals, driven by its unique combination of chemical stability and biological activity-enhancing characteristics. As research continues to uncover new therapeutic possibilities, 1087798-31-9 will undoubtedly remain at the forefront of innovation in fluorinated carbamate chemistry.